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Compound of Interest

Compound Name: 3-Bromo-4-iodoaniline

Cat. No.: B1342403 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-Bromo-4-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Bromo-4-
iodoaniline, a halogenated aniline compound used in various research and development

applications. Due to the limited availability of a specific Safety Data Sheet (SDS) for this

compound, this document synthesizes data from the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals and SDSs of structurally similar compounds, such as

4-bromoaniline and 4-iodoaniline, to provide a thorough overview of potential hazards and safe

handling practices.

Chemical and Physical Properties
This table summarizes the known and estimated physical and chemical properties of 3-Bromo-
4-iodoaniline and its related compounds.
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Property
3-Bromo-4-
iodoaniline

4-
Bromoaniline
(Analogue)

4-Iodoaniline
(Analogue)

Data Source

Molecular

Formula
C₆H₅BrIN C₆H₆BrN C₆H₆IN [1]

Molecular Weight 297.92 g/mol 172.02 g/mol 219.02 g/mol [1][2][3]

Appearance Solid (assumed) Crystalline solid

Beige to greyish-

brown crystalline

powder

[4][5]

Melting Point No data available 63 - 65 °C 61-63 °C [6]

Boiling Point No data available Decomposes No data available [4]

Solubility No data available
Insoluble in cold

water

Slightly soluble in

water; soluble in

alcohol, ether,

chloroform

[4][5][6]

Hazard Identification and GHS Classification
3-Bromo-4-iodoaniline is classified as a hazardous substance. The following table outlines its

GHS classification based on available data.[1]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation
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GHS Pictograms:

alt text

Signal Word:Warning[1]

Precautionary Statements:

P260: Do not breathe dust.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
While specific toxicity data for 3-Bromo-4-iodoaniline is not readily available, data from

analogous compounds provide an indication of its potential toxicity. Absorption into the body

may lead to the formation of methemoglobin, causing cyanosis (blue discoloration of the skin),

with a possible delayed onset of 2 to 4 hours.
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Toxicity Data Value Species Compound Data Source

LD50 Oral 456 mg/kg Rat 4-Bromoaniline [2][4][7]

LD50 Dermal 536 mg/kg Rat 4-Bromoaniline [7]

LD50 Oral 523 mg/kg Rat 4-Iodoaniline [3]

Experimental Protocols: Safe Handling in a
Laboratory Setting
The following is a generalized protocol for the safe handling of 3-Bromo-4-iodoaniline in a

research environment. This should be adapted based on the specific experimental conditions

and a thorough risk assessment.

4.1. Engineering Controls

All work with 3-Bromo-4-iodoaniline solid and its solutions should be conducted in a

certified chemical fume hood to prevent inhalation of dust or vapors.[8]

Ensure that a safety shower and eyewash station are readily accessible.[9]

4.2. Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling 3-Bromo-4-iodoaniline:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[10]

Prevents skin contact and

absorption. Aromatic amines

can be absorbed through the

skin.[10]

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield may be

required for splash hazards.

[10]

Protects eyes from dust

particles and splashes of

solutions.

Skin and Body Protection

A flame-resistant lab coat worn

over personal clothing that

covers the legs.[10]

Protects the skin from

accidental spills and

contamination.

Respiratory Protection

If engineering controls are

insufficient, a dust mask (type

N95 or equivalent) or a full-

face respirator may be

necessary.[10]

Prevents inhalation of airborne

dust or aerosols.[10]

4.3. Weighing and Transferring the Compound

Preparation: Designate a specific area within the fume hood for handling the solid. Place a

weighing paper or a suitable container on an analytical balance inside the fume hood.

Aliquotting: Carefully transfer the desired amount of 3-Bromo-4-iodoaniline from the stock

container to the weighing vessel using a clean spatula. Avoid generating dust.

Closure: Securely close the stock container immediately after use.

Transfer to Reaction Vessel: Carefully add the weighed solid to the reaction vessel, which

should also be inside the fume hood.

Decontamination: Decontaminate the spatula and weighing vessel with a suitable solvent

(e.g., acetone) and collect the rinsate as halogenated waste.
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4.4. Spill and Emergency Procedures

Small Spills: For small spills of the solid, carefully sweep or shovel the material into a

suitable container for disposal, minimizing dust generation.[11]

Large Spills: Evacuate the area and prevent entry. If it is safe to do so, contain the spill.

Notify the appropriate emergency response team.

Personal Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[12]

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[12] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[12]

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

Storage and Disposal
Storage: Store 3-Bromo-4-iodoaniline in a tightly closed container in a dry, cool, and well-

ventilated area.[12] It is noted to be light-sensitive.[12] Store away from incompatible

materials such as strong oxidizing agents and strong acids.[11][12]

Disposal: Dispose of 3-Bromo-4-iodoaniline and any contaminated materials as

halogenated organic hazardous waste in accordance with local, state, and federal

regulations.[13] Waste should be collected in a designated, properly labeled container.[13]

Fire and Explosion Hazard
Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or water spray

appropriate for the surrounding fire.[12]
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Hazardous Combustion Products: Thermal decomposition can generate toxic and corrosive

fumes, including carbon oxides, nitrogen oxides, hydrogen bromide, and hydrogen iodide.

[11][12]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[11]

Logical Workflow for Safe Handling
The following diagram illustrates the key stages and decision points for the safe handling of 3-
Bromo-4-iodoaniline in a laboratory setting.

Preparation & Planning Handling Operations (in Fume Hood)

Post-Handling

Conduct Risk Assessment Verify PPE Availability
(Gloves, Goggles, Lab Coat)

Confirm Engineering Controls
(Fume Hood, Eyewash) Weigh Solid Compound Transfer to Reaction Vessel Perform Reaction Reaction Workup/

Purification

Spill or
Exposure?

Decontaminate Equipment

Store in Cool, Dry,
Well-ventilated Area

Unused Material

Segregate & Dispose Waste
(Halogenated Organics)

No

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Yes

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromo-4-iodoaniline.

This guide is intended to provide a framework for the safe handling of 3-Bromo-4-iodoaniline.

It is imperative that all users consult available safety data, conduct thorough risk assessments,
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and adhere to the safety policies and procedures of their institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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